
Essential Safety and Logistical Information for
Handling Disperse Red 153

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of Disperse Red 153 (CAS No. 78564-87-1). The following procedures are based on

general best practices for handling azo dyes and available data for similar compounds, as a

specific Safety Data Sheet (SDS) for Disperse Red 153 could not be definitively located. Users

should always consult with their institution's Environmental Health and Safety (EHS)

department for specific guidance.

Personal Protective Equipment (PPE)
When handling Disperse Red 153, a comprehensive PPE strategy is crucial to minimize

exposure. The following table summarizes the recommended PPE.
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Area of Protection Required PPE
Specifications and Best

Practices

Respiratory Protection NIOSH-approved respirator

For operations that may

generate dust or aerosols, a

respirator with a particulate

filter (e.g., N95, P100) is

recommended. Ensure proper

fit testing and adherence to

your institution's respiratory

protection program.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Goggles are required when

there is a risk of splashing. A

face shield may be necessary

for larger quantities or when

significant aerosolization is

possible.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

generally recommended for

handling dyes. Always inspect

gloves for tears or punctures

before use. Change gloves

frequently, especially if

contaminated.

Body Protection
Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat

should be worn at all times.

For tasks with a higher risk of

splashes, a chemical-resistant

apron over the lab coat is

advised.

Foot Protection Closed-toe shoes

Shoes should fully cover the

feet. Perforated shoes or

sandals are not permitted in

the laboratory.
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Health Hazard Summary
Disperse Red 153 is an azo dye. While specific toxicological data for this compound is limited,

azo dyes as a class may present certain health risks.

Exposure Route Potential Health Effects First Aid Measures

Inhalation
May cause respiratory tract

irritation.

Move the individual to fresh air.

If breathing is difficult, seek

immediate medical attention.

Skin Contact
May cause skin irritation or

allergic skin reactions.[1]

Immediately wash the affected

area with plenty of soap and

water.[1] Remove

contaminated clothing. If

irritation persists, seek medical

attention.

Eye Contact May cause eye irritation.

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting upper and

lower eyelids occasionally.

Seek medical attention if

irritation persists.

Ingestion May be harmful if swallowed.

Do not induce vomiting. Rinse

mouth with water. Seek

immediate medical attention.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential to ensure safety.

Preparation:

Designated Area: All work with Disperse Red 153 should be conducted in a designated

area, such as a chemical fume hood, to control the release of dust and vapors.
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Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats,

etc.), and waste containers are readily available before starting work.

Review Procedures: Familiarize yourself with the entire experimental protocol before

handling the compound.

Handling:

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Dispensing: Carefully weigh and dispense the powdered dye in a fume hood to minimize

dust generation. Use tools and techniques that avoid creating airborne particles.

Solution Preparation: When preparing solutions, add the solid dye to the solvent slowly to

prevent splashing. Ensure adequate ventilation.

Avoid Contamination: Keep containers of Disperse Red 153 tightly closed when not in use.

[2]

Post-Handling:

Decontamination: Clean all work surfaces and equipment thoroughly after use.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan
Proper disposal of Disperse Red 153 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused/Expired Disperse Red 153

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., weigh boats,

pipette tips)

Collect in a designated, labeled hazardous

waste container.

Contaminated PPE (e.g., gloves, apron)
Place in a designated hazardous waste

container. Do not dispose of in regular trash.

Aqueous Waste Solutions

Collect in a labeled, sealed, and appropriate

hazardous waste container. Do not mix with

other incompatible waste streams.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling Disperse
Red 153.
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Preparation Phase

Handling Phase

Post-Handling Phase

Review Protocol & SDS

Designate Work Area (Fume Hood)

Assemble PPE & Equipment

Don Appropriate PPE

Weigh/Dispense in Hood

Prepare Solution

Decontaminate Work Area & Equipment

Dispose of Waste Properly

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Disperse Red 153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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